Cas no 929022-07-1 (methyl 2-cyano-3-methoxybenzoate)

methyl 2-cyano-3-methoxybenzoate structure
929022-07-1 structure
Product Name:methyl 2-cyano-3-methoxybenzoate
CAS No:929022-07-1
MF:C10H9NO3
MW:191.183362722397
CID:4659986
Update Time:2022-09-26

methyl 2-cyano-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-cyano-3-methoxybenzoate
    • Inchi: 1S/C10H9NO3/c1-13-9-5-3-4-7(8(9)6-11)10(12)14-2/h3-5H,1-2H3
    • InChI Key: GCAVBDZHGNSMIV-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=CC(OC)=C1C#N

Computed Properties

  • Exact Mass: 191.058
  • Monoisotopic Mass: 191.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.3A^2

methyl 2-cyano-3-methoxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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